Cas no 1804626-09-2 (2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine)

• Product Name: 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine
• CAS No: 1804626-09-2
• MF: C₈H₃BrF₆INO
• MW: 449.914414644241
• CID: 4836923
• Update Time: 2025-10-29

2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3BrF6INO/c9-2-4-3(16)1-5(18-8(13,14)15)6(17-4)7(10,11)12/h1H,2H2
• InChI Key： SFYROBYSOUETSJ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C(F)(F)F)=NC=1CBr)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 286
• XLogP3: 4.2
• Topological Polar Surface Area: 22.1

Additional information on 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine

Comprehensive Overview of 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804626-09-2)

The compound 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine (CAS No. 1804626-09-2) is a highly specialized halogenated pyridine derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring bromomethyl, iodo, and trifluoromethoxy substituents, makes it a valuable intermediate in the synthesis of complex molecules. Researchers and industry professionals frequently search for this compound due to its relevance in drug discovery and crop protection innovations.

In recent years, the demand for fluorinated compounds like 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine has surged, driven by their enhanced bioavailability and metabolic stability. This aligns with the growing interest in precision medicine and sustainable agriculture, where such compounds play a pivotal role. The CAS No. 1804626-09-2 is often associated with queries about synthetic routes, reactivity, and industrial-scale production, reflecting its importance in modern chemistry.

The pyridine core of this compound is a cornerstone in heterocyclic chemistry, enabling diverse functionalization. The presence of both bromomethyl and iodo groups offers versatile reactivity for cross-coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings, which are frequently discussed in academic and industrial forums. Additionally, the trifluoromethoxy and trifluoromethyl groups contribute to the compound's lipophilicity, a critical factor in bioactive molecule design.

From an SEO perspective, this compound attracts searches related to high-value intermediates, fluorinated building blocks, and custom synthesis. Analysts note rising trends in queries like "synthesis of iodo- and bromo-substituted pyridines" or "applications of trifluoromethoxy compounds in drug development." These keywords highlight the compound's niche yet expanding role in cutting-edge research.

Quality control and analytical characterization of CAS No. 1804626-09-2 are also hot topics, with techniques like NMR spectroscopy, HPLC, and mass spectrometry being frequently referenced. The compound's stability under various conditions is another area of interest, particularly for researchers optimizing storage protocols or transportation guidelines.

In conclusion, 2-(Bromomethyl)-3-iodo-5-(trifluoromethoxy)-6-(trifluoromethyl)pyridine represents a critical tool in the toolkit of synthetic chemists. Its multifaceted reactivity and alignment with green chemistry principles ensure its continued relevance in solving challenges across life sciences and material innovation.